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Compound of Interest

Compound Name: Hexyl chloroformate

Cat. No.: B127910

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
hexyl chloroformate (CAS No: 6092-54-2). The information presented is intended to support
laboratory research, chemical synthesis, and drug development activities by providing essential
data and standardized experimental protocols.

Overview and Chemical Structure

Hexyl chloroformate, with the molecular formula C7H13ClO2, is a colorless liquid classified
as a chloroformate ester.[1][2][3] It serves as a reactive intermediate and derivatization reagent
in various organic syntheses, including the preparation of esters, carbonates, and carbamates.
[2][3][4] Its utility in the pharmaceutical and agrochemical industries stems from the reactive
chloroformate functional group, which consists of a chlorine atom bonded to a carbonyl group.

[11[3]
The canonical SMILES representation of the molecule is CCCCCCCOC(=0)CI.[1]

Core Physical Properties

The quantitative physical properties of hexyl chloroformate are summarized in the table below
for easy reference and comparison.
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Property Value Conditions
Molecular Weight 164.63 g/mol
Density 1.007 g/mL at 25 °C[5][6]
Boiling Point 60 - 61 °C at 7 mmHg[6][7][8]
78 °C at 18 mmHg
159 °C at 760 mmHg (Standard

Pressure)[9]
Melting Point -41 °C -[9]
Refractive Index (nD) 1.4240 at 20 °C[1][5]
Vapor Pressure 3.1 mmHg at 20 °C[1]
Flash Point 61-62°C Closed Cup
Solubility Soluble in acetone, chloroform, ]

toluene, THF.

Poorly soluble in water;

hydrolyzes. [H410°]

Experimental Protocols

Detailed methodologies for determining the key physical properties of hexyl chloroformate are
provided below. These protocols are generalized and should be adapted based on available
laboratory equipment and specific safety guidelines.

Determination of Density

This protocol outlines the procedure for determining the density of liquid hexyl chloroformate
using the mass and volume measurement method.[10][11][12]

Materials:

o Hexyl chloroformate sample
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10 mL or 25 mL graduated cylinder

Analytical balance (readable to +0.001 g)

Thermometer

Personal Protective Equipment (PPE): Chemical safety goggles, gloves, lab coat.

Procedure:

Ensure the graduated cylinder is clean and completely dry.
o Place the empty graduated cylinder on the analytical balance and record its mass.[12]

o Carefully add a specific volume (e.g., 10 mL) of hexyl chloroformate to the graduated
cylinder. Record the volume precisely.[10]

o Weigh the graduated cylinder containing the hexyl chloroformate and record the combined
mass.[12]

e Measure and record the temperature of the liquid sample.[10]

o Calculate the mass of the hexyl chloroformate by subtracting the mass of the empty
cylinder from the combined mass.

o Calculate the density using the formula: Density = Mass / Volume.

* Repeat the measurement at least two more times and calculate the average density.
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Caption: Workflow for the experimental determination of density.
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Determination of Boiling Point (Micro Method)

This protocol describes the Thiele tube method, a common micro-scale technique for
determining the boiling point of a liquid, which is suitable for the small sample sizes often used
in research.[13][14]

Materials:

o Hexyl chloroformate sample (~0.5 mL)
e Small test tube (e.g., 75 x 10 mm)

o Capillary tube (sealed at one end)

e Thermometer (-10 to 200 °C range)

» Thiele tube filled with mineral oil

e Burner or hot plate

e Rubber band or wire for attachment

« PPE

Procedure:

o Add approximately 0.5 mL of hexyl chloroformate to the small test tube.

o Place the capillary tube into the test tube with its open end submerged in the liquid and the
sealed end pointing upwards.[14]

o Attach the test tube to the thermometer using a small rubber band, ensuring the sample is
level with the thermometer bulb.[13]

o Clamp the thermometer assembly in the Thiele tube, making sure the heat-transfer oil is well
above the level of the sample.[14]

e Gently heat the side arm of the Thiele tube with a burner.[13]
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o Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary.

» Continue gentle heating until a rapid and continuous stream of bubbles is observed.
 Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to be drawn back into the capillary tube.[13][14] Record this temperature.

Determination of Refractive Index

This protocol details the use of a digital refractometer to measure the refractive index of hexyl
chloroformate, a key parameter for purity assessment.[15][16]

Materials:

Hexyl chloroformate sample

 Digital refractometer (e.g., Abbe-style or modern digital)
o Pasteur pipette

 Lint-free tissues

e Solvent for cleaning (e.g., isopropanol or acetone)

« PPE

Procedure:

e Turn on the refractometer and ensure the prism is clean and dry. Calibrate the instrument if
necessary, typically using distilled water.

o Set the desired temperature for the measurement (e.g., 20.0 °C), as the refractive index is
temperature-dependent.[15] Many modern instruments have built-in Peltier temperature
control.
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e Using a clean Pasteur pipette, place a few drops of hexyl chloroformate onto the surface of
the measuring prism, ensuring it is fully covered.[16]

e Close the prism cover.

« Initiate the measurement as per the instrument's instructions. The instrument directs a light
source (often an LED at 589 nm, the sodium D-line) through the prism to the sample and
measures the critical angle of total reflection.[15][16]

» Record the refractive index value displayed by the instrument.

o Clean the prism thoroughly with a soft tissue and an appropriate solvent (e.g., isopropanol)
and allow it to dry completely before the next measurement.

Synthesis and Reactivity Relationship

The physical properties of hexyl chloroformate are a direct consequence of its molecular

structure, which is formed through the reaction of n-hexanol with phosgene or a phosgene

equivalent.[1][17][18] This synthesis pathway introduces the reactive acid chloride function,
which dictates its handling requirements and reactivity profile.

Synthesis Pathway of Hexyl Chloroformate

Reactants

n-Hexanol Phosgene
(CH3(CH2)50H) (COCI2)

Produc\ts\

A

Hexyl Chloroformate Hydrogen Chloride
(CH3(CH2)50CO0CI) (HCI)
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Click to download full resolution via product page
Caption: Logical relationship of reactants to products in synthesis.

Safety and Handling

Hexyl chloroformate is a combustible and corrosive liquid that is toxic if swallowed, inhaled, or
in contact with skin.[7][19] It is a lachrymator and can cause severe skin and eye irritation.[1]
The compound reacts with water, liberating toxic hydrogen chloride gas.[4][7]

Storage and Handling Recommendations:

e Store in a cool, dry, well-ventilated area between 2-8°C.[5]

» Keep containers tightly closed and handle under an inert atmosphere (e.g., nitrogen).[7]
« Avoid contact with water, strong oxidizing agents, bases, alcohols, and amines.[7]

e Use only under a chemical fume hood and ensure that eyewash stations and safety showers
are readily available.[7]

o Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a face
shield.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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